Cas no 223921-80-0 (5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione)

• Product Name: 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• CAS No: 223921-80-0
• MF: C₁₄H₁₅N₃O₄
• MW: 289.287
• CID: 4642153
• Update Time: 2025-06-13

5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione

Additional information on 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione

Comprehensive Overview of 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 223921-80-0)

The compound 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 223921-80-0) is a specialized organic molecule with a unique structural framework. Its 1,3-diazinane-2,4,6-trione core, combined with a 4-methoxyphenyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. Researchers often explore its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes or receptors, in a selective manner.

In recent years, the demand for heterocyclic compounds like 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has surged, driven by their applications in drug discovery and material science. This compound’s methylidene bridge and methoxy group contribute to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Users searching for "CAS 223921-80-0 applications" or "synthesis of 1,3-diazinane derivatives" will find this molecule particularly relevant due to its documented use in medicinal chemistry and crop protection formulations.

One of the trending topics in organic chemistry is the development of sustainable synthetic routes. The 5-{[(4-methoxyphenyl)amino]methylidene} derivative aligns with this trend, as researchers investigate green chemistry approaches to its production. Questions like "How to optimize the yield of 1,3-dimethyl-1,3-diazinane-2,4,6-trione derivatives?" or "What are the eco-friendly solvents for this reaction?" are frequently encountered in academic and industrial discussions. This compound’s synthesis often involves catalyzed condensation reactions, which are a focal point for reducing environmental impact.

From a structural-activity relationship (SAR) perspective, the 4-methoxyphenyl moiety in CAS 223921-80-0 is critical for modulating electronic and steric properties. This feature is frequently highlighted in studies targeting enzyme inhibition or receptor binding. For instance, analogs of this compound have been explored for their potential in neurodegenerative disease research, addressing popular search queries such as "diazinane derivatives for Alzheimer’s" or "methoxy-substituted bioactive molecules."

In the context of intellectual property and patent literature, 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has been cited in several applications, particularly for its role in small-molecule therapeutics. Its CAS number (223921-80-0) serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global chemical inventories. Professionals searching for "patented uses of diazinane triones" or "industrial-scale production methods" will encounter this compound in relevant technical documentation.

Another area of growing interest is the computational modeling of such compounds. Molecular docking and quantum mechanical calculations are often employed to predict the behavior of 5-{[(4-methoxyphenyl)amino]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione in biological systems. Searches like "in silico studies of methoxy-substituted heterocycles" reflect this trend, emphasizing the intersection of cheminformatics and experimental validation.

In summary, CAS 223921-80-0 represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials science. Its 1,3-diazinane-2,4,6-trione backbone and 4-methoxyphenyl functionalization offer a rich platform for innovation. By addressing contemporary search trends—such as green synthesis, SAR studies, and computational approaches—this overview underscores the compound’s relevance in modern scientific inquiry.